3-Chloro-1-phenyl-3-buten-1-ol
Description
3-Chloro-1-phenyl-3-buten-1-ol (C₁₀H₁₁ClO) is a chloro-substituted unsaturated alcohol featuring a phenyl group at the 1-position and a chlorine atom at the 3-position of the butenol chain. The chlorine and phenyl groups confer distinct electronic and steric effects, influencing its physical characteristics (e.g., boiling point, solubility) and synthetic utility in pharmaceuticals or organic synthesis.
Properties
Molecular Formula |
C10H11ClO |
|---|---|
Molecular Weight |
182.64 g/mol |
IUPAC Name |
3-chloro-1-phenylbut-3-en-1-ol |
InChI |
InChI=1S/C10H11ClO/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-6,10,12H,1,7H2 |
InChI Key |
ZKQCBKNTTYIFNU-UHFFFAOYSA-N |
Canonical SMILES |
C=C(CC(C1=CC=CC=C1)O)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key differences and similarities between 3-Chloro-1-phenyl-3-buten-1-ol and its analogs:
Structural and Reactivity Insights
- Chlorine Position : The chlorine in 3-Chloro-1-phenyl-3-buten-1-ol (C₃) vs. 2-Chloro-3-buten-1-ol (C₂) alters electrophilic reactivity. The allylic Cl in the former may facilitate elimination or nucleophilic substitution, whereas the C₂ Cl in the latter could hinder conjugation .
- Phenyl vs. Alkyl Substituents : The phenyl group enhances lipophilicity and stabilizes carbocation intermediates compared to 3-Methyl-3-buten-1-ol, which is more volatile (bp 132°C) and suited for industrial hydrolysis .
- Unsaturation: The butenol chain’s double bond (C₃–C₄) enables Diels-Alder or Michael addition reactions, shared across analogs .
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